Cas no 56926-73-9 (2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)-
• CAS No: 56926-73-9
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 4041633
• Update Time: 2025-05-30

2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)-
• 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (2E)-

• Inchi： 1S/C9H7NO5/c11-8-3-1-6(2-4-9(12)13)5-7(8)10(14)15/h1-5,11H,(H,12,13)/b4-2+
• InChI Key： HCGMDTLRKLJPHE-DUXPYHPUSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(O)C([N+]([O-])=O)=C1

Additional information on 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)-

2-Propenoic Acid, 3-(4-Hydroxy-3-Nitrophenyl)-, (E)-

2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)- is a compound with the CAS registry number 56926-73-9. This compound is a derivative of acrylic acid, characterized by its (E)-configuration, which refers to the geometric isomerism of the double bond in its structure. The presence of a 4-hydroxy-3-nitrophenyl group attached to the acrylic acid backbone introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemistry and materials science.

The (E)-configuration of this compound is significant because it influences its physical and chemical properties. The 4-hydroxy-3-nitrophenyl group contributes to the compound's ability to participate in hydrogen bonding and other intermolecular interactions, which are critical in determining its solubility, stability, and reactivity. Recent studies have shown that such substituted acrylic acids can serve as valuable precursors for the synthesis of advanced materials, including polymers and coatings with tailored properties.

In terms of applications, 2-propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)- has been explored for its potential in drug delivery systems. The hydroxyl and nitro groups present in the molecule can act as functional handles for further chemical modifications, enabling the attachment of bioactive molecules or targeting ligands. This makes the compound a promising candidate for designing targeted drug delivery vehicles with enhanced efficacy and reduced side effects.

From a synthetic perspective, the preparation of this compound involves a combination of nucleophilic substitution and conjugate addition reactions. The nitro group plays a crucial role in directing the regioselectivity of these reactions, ensuring the formation of the desired product. Recent advancements in catalytic systems have further improved the efficiency and scalability of these reactions, making large-scale production more feasible.

Moreover, this compound has been studied for its role in polymer chemistry. The acrylic acid backbone allows for polymerization under various conditions, leading to materials with tunable mechanical and thermal properties. The presence of the 4-hydroxy-3-nitrophenyl group can also impart additional functionalities to the resulting polymers, such as UV resistance or improved adhesion properties.

Recent research has also highlighted the potential of this compound in environmental applications. For instance, it has been investigated as a building block for adsorbents capable of removing heavy metal ions from aqueous solutions. The hydroxyl group in the molecule provides active sites for metal ion coordination, while the nitro group enhances the overall stability and selectivity of the adsorbent material.

In conclusion, 2-propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, (E)- (CAS No: 56926-73-9) is a versatile compound with a wide range of potential applications across different domains. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug delivery systems, polymer chemistry, and environmental remediation.